Cas no 2680803-55-6 (Benzyl 2-(3-bromo-4-fluorophenyl)morpholine-4-carboxylate)

• Product Name: Benzyl 2-(3-bromo-4-fluorophenyl)morpholine-4-carboxylate
• CAS No: 2680803-55-6
• MF: C₁₈H₁₇BrFNO₃
• MW: 394.234887838364
• CID: 5623523
• PubChem ID: 165933923
• Update Time: 2025-06-28

Benzyl 2-(3-bromo-4-fluorophenyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680803-55-6
• benzyl 2-(3-bromo-4-fluorophenyl)morpholine-4-carboxylate
• EN300-28302896
• Benzyl 2-(3-bromo-4-fluorophenyl)morpholine-4-carboxylate

• Inchi： 1S/C18H17BrFNO3/c19-15-10-14(6-7-16(15)20)17-11-21(8-9-23-17)18(22)24-12-13-4-2-1-3-5-13/h1-7,10,17H,8-9,11-12H2
• InChI Key： YYCUPPQYEFYSDL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1CN(C(=O)OCC2C=CC=CC=2)CCO1)F

Computed Properties

• Exact Mass: 393.03758g/mol
• Monoisotopic Mass: 393.03758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.8Ų

Additional information on Benzyl 2-(3-bromo-4-fluorophenyl)morpholine-4-carboxylate

Introduction to Benzyl 2-(3-bromo-4-fluorophenyl)morpholine-4-carboxylate (CAS No. 2680803-55-6)

Benzyl 2-(3-bromo-4-fluorophenyl)morpholine-4-carboxylate, a compound with the chemical formula C₁₇H₁₄BrFNO₂, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its complex aromatic structure, featuring a morpholine ring linked to a bromo and fluorine substituted benzene ring, and an ester group at the 4-position. The presence of these functional groups makes it a valuable intermediate in the synthesis of various pharmacologically active agents.

The CAS number 2680803-55-6 uniquely identifies this compound in scientific literature and databases, facilitating its study and application in research and development. Its molecular structure imparts unique electronic and steric properties, making it a versatile building block for designing novel therapeutic entities. The bromo and fluorine substituents are particularly noteworthy, as they can influence the metabolic stability, binding affinity, and overall pharmacokinetic profile of the resulting drug candidates.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various disease pathways. Benzyl 2-(3-bromo-4-fluorophenyl)morpholine-4-carboxylate has emerged as a key intermediate in the synthesis of compounds that modulate these pathways. For instance, its structural motif is reminiscent of molecules that interact with GPCR (G Protein-Coupled Receptors), which are implicated in numerous physiological processes and diseases.

One of the most compelling aspects of this compound is its potential application in oncology research. The bromo and fluorine substituents are frequently employed in medicinal chemistry due to their ability to enhance binding interactions with biological targets. Recent studies have demonstrated that such substituents can improve the potency and selectivity of small molecule inhibitors against cancer-related proteins. Benzyl 2-(3-bromo-4-fluorophenyl)morpholine-4-carboxylate serves as a scaffold for designing molecules that inhibit kinases and other enzymes overexpressed in tumor cells.

The morpholine ring itself is another critical feature of this compound. Morpholine derivatives are known for their favorable pharmacokinetic properties, including good solubility in both water and lipids, which facilitates their absorption and distribution throughout the body. Additionally, morpholine-based scaffolds have been successfully incorporated into drugs that target central nervous system disorders, cardiovascular diseases, and infectious diseases.

Recent advancements in computational chemistry have further highlighted the importance of Benzyl 2-(3-bromo-4-fluorophenyl)morpholine-4-carboxylate as a lead compound. Molecular modeling studies have shown that modifications to its structure can fine-tune its interactions with biological targets. For example, computational docking experiments have identified that slight alterations to the fluorine substitution pattern can significantly enhance binding affinity to specific protein targets.

The pharmaceutical industry has taken notice of these findings, leading to increased investment in synthesizing derivatives of Benzyl 2-(3-bromo-4-fluorophenyl)morpholine-4-carboxylate. Researchers are exploring various synthetic routes to optimize yield and purity while maintaining the integrity of the key functional groups. These efforts are driven by the potential to develop next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion, Benzyl 2-(3-bromo-4-fluorophenyl)morpholine-4-carboxylate (CAS No. 2680803-55-6) is a multifaceted compound with significant implications for drug discovery and development. Its unique structural features make it an excellent candidate for designing novel pharmacological agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.